4-Bromo-3-hydroxybenzonitrile

• IUPAC Name: 4-bromo-3-hydroxybenzonitrile
• InChI: InChI=1S/C7H4BrNO/c8-6-2-1-5(4-9)3-7(6)10/h1-3,10H
• InChI Key: HDWXAOLSLSTVEW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C#N)O)Br
• Molecular Formula: C7H4BrNO
• DSSTOX Substance ID: DTXSID101307915
• Molecular Weight: 198.02 g/mol
• CAS RN: 916213-60-0

Description

4-Bromo-3-hydroxybenzonitrile is a chemical compound with the molecular formula C7H4BrNO. It is a type of benzonitrile, which are versatile chemicals that play key roles in the synthesis of various compounds.

Synthesis Analysis

The most common synthetic method for preparing aryl bromides like this compound is electrophilic aromatic bromination. This method has been used to prepare aryl bromides, which are very useful intermediates in organic synthesis. The electrophilic aromatic bromination of 3-hydroxybenzonitrile afforded 2-bromo-5-hydroxybenzonitrile and 2-bromo-3-hydroxybenzonitrile in 73% and 18% yields, respectively.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the InChI string: InChI=1S/C7H4BrN/c8-7-3-1-6 (5-9)2-4-7/h1-4H. The compound has a molecular weight of 198.02 g/mol.

Chemical Reactions Analysis

Aryl bromides have found widespread utility as substrates for Pd-, Ni-, and Cu-catalyzed cross-coupling reactions to form diverse C–C, C−N, C−O, and C−S bonds. Moreover, aryl bromides have been used as classical precursors to organolithium and Grignard reagents as well as in benzyne generation and nucleophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 198.02 g/mol, an XLogP3 of 2.2, one hydrogen bond donor count, two hydrogen bond acceptor counts, and zero rotatable bond counts.

Scientific Research Applications

Biotransformation and Environmental Degradation

Bromoxynil, chemically related to 4-Bromo-3-hydroxybenzonitrile, demonstrates significant adaptability in environmental degradation processes under various anaerobic conditions, such as denitrifying, Fe(III)-reducing, sulfidogenic, and methanogenic environments. Studies have shown that bromoxynil is biodegraded anaerobically through reductive debromination to 4-cyanophenol, which further transforms to phenol and ultimately degrades to carbon dioxide. This biotransformation process indicates the potential of microbial communities in environmental remediation of halogenated aromatic nitriles (Knight et al., 2003).

Synthesis of Biologically Active Compounds

The synthesis of 3-bromo-4-isobutyloxyphenyl carbothioamide from 4-hydroxybenzonitrile underscores the importance of brominated nitriles as intermediates in producing biologically active compounds. This synthetic pathway emphasizes the role of such compounds in developing pharmacologically relevant agents, illustrating the broader applicability of this compound in medicinal chemistry (Wang et al., 2016).

Phototransformation Studies

Research into the phototransformation of bromoxynil, closely related to this compound, reveals intricate details about the degradation pathways influenced by environmental factors, including the presence of surfactants. These findings have significant implications for understanding the fate of such compounds when exposed to sunlight, highlighting the need for considering various environmental conditions in assessing the degradation and persistence of herbicides (Bououden et al., 2018).

Role in Herbicide Action and Plant Cell Death

Studies on bromoxynil have elucidated its mechanism of inducing rapid cell death in plants, offering insights into the primary effects of such compounds on cellular processes. This research provides a foundation for developing more targeted and efficient herbicidal strategies, leveraging the unique properties of brominated nitriles (Morimoto & Shimmen, 2008).

Safety and Hazards

When handling 4-Bromo-3-hydroxybenzonitrile, it is advised to avoid breathing dust/fume/gas/mist/vapors/spray. Use only outdoors or in a well-ventilated area. Avoid contact with skin and eyes, and wear protective gloves/clothing/eye protection/face protection.

Mechanism of Action

Target of Action

Benzonitriles, in general, are known to interact with various biological targets depending on their specific substitutions .

Mode of Action

It’s known that benzonitriles can interact with their targets through various mechanisms, often involving the formation of covalent bonds .

Biochemical Pathways

Benzonitriles are known to be involved in a variety of biochemical reactions, often serving as intermediates in the synthesis of more complex compounds .